Cas no 1804135-48-5 (1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one)

• Product Name: 1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one
• CAS No: 1804135-48-5
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 4789607
• Update Time: 2025-10-20

1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one

• Inchi： 1S/C11H12F2O2/c1-3-9(14)8-5-4-7(2)10(6-8)15-11(12)13/h4-6,11H,3H2,1-2H3
• InChI Key： MQAMSWKQXQBPFO-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C)C(CC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one

1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one: A Novel Compound with Promising Pharmacological Potential

1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one, with the chemical identifier CAS No. 1804135-48-5, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of aryl-substituted ketones, characterized by its unique molecular structure and functional groups. The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques, including electrophilic aromatic substitution and nucleophilic substitution reactions. Recent studies have highlighted its potential applications in the development of novel therapeutics for various diseases, making it a subject of considerable interest in both academic and industrial research.

The molecular structure of 1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one is defined by a central propanone group connected to a phenyl ring substituted with a difluoromethoxy group and a methyl group. The difluoromethoxy functional group, which is a key component of this compound, contributes to its unique physicochemical properties. This group is known to influence the compound's solubility, stability, and reactivity, which are critical factors in determining its biological activity. The presence of the methyl group further enhances the compound's structural complexity and may play a role in modulating its interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 1-(3-(Difluoromethoxy)--4-methylphenyl)propan-1-one through optimized reaction conditions and catalyst systems. Researchers have reported the use of transition metal-catalyzed cross-coupling reactions to achieve high yields and selectivity in the synthesis of this compound. These methods not only improve the scalability of the synthesis process but also reduce the environmental impact associated with traditional chemical synthesis techniques. The development of these synthetic strategies underscores the importance of green chemistry principles in the design of new pharmaceutical compounds.

Pharmacological studies on 1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one have revealed its potential therapeutic applications. Preclinical investigations have demonstrated that this compound exhibits significant anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have shown that the compound can inhibit the activation of nuclear factor kappa B (NF-κB), a critical transcription factor in inflammatory responses. This mechanism of action makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound has been found to possess potential anti-cancer properties. Recent research has indicated that 1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one can induce apoptosis in cancer cells and inhibit the proliferation of tumor cells. These effects are mediated through the modulation of various cellular processes, including cell cycle regulation and mitochondrial dysfunction. For example, studies have shown that the compound can downregulate the expression of cyclin-dependent kinases (CDKs), which are essential for cell cycle progression. This finding highlights the compound's potential as a novel therapeutic agent in oncology.

The biological activity of 1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one is further supported by its interactions with specific molecular targets. Research has identified its potential to bind to and modulate the activity of various receptors and enzymes. For instance, the compound has been shown to interact with the peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of lipid metabolism and inflammation. This interaction may contribute to its anti-inflammatory effects and suggest its potential use in the treatment of metabolic disorders.

Recent advances in computational chemistry have provided valuable insights into the molecular mechanisms underlying the biological activity of 1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one. Molecular docking studies have revealed that the compound can selectively bind to specific protein targets, such as the enzyme cyclooxygenase-2 (COX-2), which is a key mediator of inflammation. These findings are supported by experimental data from in vitro and in vivo studies, which have demonstrated the compound's ability to inhibit COX-2 activity and reduce the production of pro-inflammatory cytokines.

The therapeutic potential of 1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one is further enhanced by its favorable pharmacokinetic profile. Studies have shown that the compound exhibits good oral bioavailability, which is crucial for its effectiveness as a therapeutic agent. Additionally, the compound has been found to have a favorable half-life, indicating its potential for long-term therapeutic use. These properties make it a promising candidate for the development of new drugs that can be administered orally with minimal side effects.

The development of 1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one as a therapeutic agent is also supported by its potential for drug delivery and formulation. Researchers have explored various methods to enhance the solubility and stability of the compound, including the use of nanotechnology-based delivery systems. These approaches aim to improve the bioavailability of the compound and ensure its effective delivery to target tissues. The integration of advanced drug delivery technologies with the compound's unique molecular structure represents a significant step forward in the development of novel therapeutics.

In conclusion, 1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one represents a promising new compound with significant potential in the field of medicinal chemistry. Its unique molecular structure, combined with its pharmacological properties, makes it a valuable candidate for the development of new therapeutic agents. Ongoing research into its biological mechanisms and therapeutic applications is expected to provide further insights into its potential as a novel drug candidate. As the field of medicinal chemistry continues to evolve, compounds like 1-(3-(Difluoromethoxy)-4-methylphenyl)propan-1-one are likely to play an increasingly important role in the discovery and development of new treatments for a wide range of diseases.